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Compound of Interest

Compound Name: Cyclohexyl p-toluenesulfonate

Cat. No.: B1361365

Essential Safety and Handling Guide for
Cyclohexyl p-Toluenesulfonate

This guide provides immediate, essential safety and logistical information for handling
Cyclohexyl p-toluenesulfonate in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Classification

Cyclohexyl p-toluenesulfonate is classified as a hazardous chemical.[1] It is known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Hazard Classification Description
Skin Corrosion/Irritation Category 2: Causes skin irritation.[1]
Serious Eye Damage/Eye Irritation Category 2: Causes serious eye irritation.[1]

- . ) Category 3: May cause respiratory system
Specific Target Organ Toxicity (Single Exposure)
irritation.[1]

Signal Word: Warning[1][3]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Cyclohexyl p-toluenesulfonate.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber).[4]

Prevents skin contact and

irritation.[5]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[4][5] A face shield
may be necessary for splash

hazards.

Protects against serious eye

irritation from splashes or dust.

[1]14]

Skin and Body Protection

Laboratory coat.

Protects against skin contact.

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation.
[6] If ventilation is inadequate,
a NIOSH-approved respirator

is required.

Prevents respiratory tract

irritation from dust or vapors.[5]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is critical for the safe handling of Cyclohexyl p-

toluenesulfonate.

e Preparation:

o Ensure a safety shower and eye wash station are readily accessible.

o Work within a designated area, such as a chemical fume hood, to ensure adequate

ventilation.[7]

o Assemble all necessary equipment and reagents before handling the chemical.
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e Handling:

o

Wear the appropriate PPE as specified in the table above.

[¢]

Avoid generating dust.[6]

[¢]

Measure and dispense the chemical carefully to prevent spills.

[e]

Keep the container tightly closed when not in use.[6][8]

e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[5]
o Clean the work area and any equipment used.

o Remove and properly store or dispose of contaminated PPE.

Emergency Procedures Workflow

The following diagram outlines the immediate steps to be taken in case of an emergency.
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Spill

|Col|ect and Place in Waste Container

Exposure Occurs Fire Involving the Chemical

Skin Contact: Eye Contact: Inhalation: Evacuate Area

Wash with soap and water for 15 mins. Rinse with water for 15 mins. Move to fresh air.

Seek Medical Attention

Use Dry Powder, Foam, or CO2

Click to download full resolution via product page

Caption: Emergency response workflow for Cyclohexyl p-toluenesulfonate incidents.

Disposal Plan

Proper disposal of Cyclohexyl p-toluenesulfonate and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

e Waste Chemical:

o Dispose of unused or waste Cyclohexyl p-toluenesulfonate through a licensed chemical
waste disposal company.[3][8]

o Do not dispose of down the drain or in general waste.[3]
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e Contaminated Materials:

o Contaminated packaging, absorbents, and PPE should be collected in a designated,
labeled hazardous waste container.

o Dispose of these materials as hazardous waste in accordance with local, state, and
federal regulations.[8]

Physical and Chemical Properties

Property Value
CAS Number 953-91-3[1]
Molecular Formula C13H1803S[9]
Molecular Weight 254.34 g/mol [9]
White to light yellow powder or crystalline
Appearance )
solid[10]
Melting Point 43.0 to 47.0 °C[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Cyclohexyl
p-toluenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-cyclohexyl-p-toluenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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